Cas no 219996-52-8 (tert-butyl N-{[4-(aminomethyl)bicyclo[2.2.2]octan-1-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[4-(aminomethyl)bicyclo[2.2.2]octan-1-yl]methyl}carbamate
• CAS No: 219996-52-8
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5203774
• PubChem ID: 124248976
• Update Time: 2026-03-06

tert-butyl N-{[4-(aminomethyl)bicyclo[2.2.2]octan-1-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[4-(aminomethyl)bicyclo[2.2.2]octan-1-yl]methyl}carbamate
• Carbamic acid, [[4-(aminomethyl)bicyclo[2.2.2]oct-1-yl]methyl]-, 1,1-dimethylethyl ester (9CI)
• 1-[4-(Aminomethyl)bicyclo[2.2.2]octan-1-yl]-N-Boc-methanamine
• tert-butyl ((4-(aminomethyl)bicyclo[2.2.2]octan-1-yl)methyl)carbamate
• tert-butyl N-[[4-(aminomethyl)-1-bicyclo[2.2.2]octanyl]methyl]carbamate
• MFCD29060120
• EN300-21646233
• F70981
• tert-butylN-{[4-(aminomethyl)bicyclo[2.2.2]octan-1-yl]methyl}carbamate
• SCHEMBL22604486
• PS-15636
• SY321263
• 219996-52-8

• Inchi： 1S/C15H28N2O2/c1-13(2,3)19-12(18)17-11-15-7-4-14(10-16,5-8-15)6-9-15/h4-11,16H2,1-3H3,(H,17,18)
• InChI Key： FKXAWIRSELSCGL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC12CCC(CN)(CC1)CC2

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų